N'-(4-chlorophenyl)-N-[2-(1H-indol-3-yl)ethyl]oxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chlorophenyl)-N-[2-(1H-indol-3-yl)ethyl]oxamide, also known as C16, is a small molecule that has shown potential in scientific research. It is a synthetic compound that was first synthesized in 2009 by researchers at the University of California, San Francisco. Since then, it has been studied extensively for its potential applications in various fields.
Scientific Research Applications
Antibacterial Activity
The compound has shown potential in the treatment of bacterial diseases due to its antibacterial properties . It has been found to be effective against Staphylococcus aureus, including methicillin-resistant S. aureus (MRSA), and Mycobacterium tuberculosis . The compound has also been reported to inhibit the biofilm formation of S. aureus .
Antiproliferative Activity
The compound has demonstrated significant antiproliferative activities against various cancer cell lines . This suggests its potential use in cancer treatment.
Anti-HIV Activity
Indole derivatives, which include this compound, have been synthesized and screened for their anti-HIV activity . They have shown potential in inhibiting HIV-1 and HIV-2 strains replication in acutely infected cells .
Role in Cell Biology
Indoles play a crucial role in cell biology . They are important types of molecules and natural products, suggesting that this compound could have various applications in biological research .
Treatment of Various Disorders
The application of indole derivatives for the treatment of various disorders in the human body has attracted increasing attention in recent years . This suggests that the compound could potentially be used in the development of new treatments for various health conditions .
Synthesis of Selected Alkaloids
Indoles are a significant heterocyclic system in natural products and drugs . This compound, being an indole derivative, could potentially be used in the synthesis of selected alkaloids .
properties
IUPAC Name |
N'-(4-chlorophenyl)-N-[2-(1H-indol-3-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O2/c19-13-5-7-14(8-6-13)22-18(24)17(23)20-10-9-12-11-21-16-4-2-1-3-15(12)16/h1-8,11,21H,9-10H2,(H,20,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKOKXGRVSVNLEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CCNC(=O)C(=O)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(4-chlorophenyl)-N-[2-(1H-indol-3-yl)ethyl]oxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.